N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)nicotinohydrazide

• IUPAC Name: N-[(E)-(4-ethoxy-3-iodo-5-methoxyphenyl)methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C16H16IN3O3/c1-3-23-15-13(17)7-11(8-14(15)22-2)9-19-20-16(21)12-5-4-6-18-10-12/h4-10H,3H2,1-2H3,(H,20,21)/b19-9+
• InChI Key: TTYKJFBDPWQLNP-DJKKODMXSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1I)C=NNC(=O)C2=CN=CC=C2)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1I)/C=N/NC(=O)C2=CN=CC=C2)OC
• Molecular Formula: C16H16IN3O3
• Molecular Weight: 425.22 g/mol

Description

N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)nicotinohydrazide, also known as ENH, is a molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ENH belongs to the class of hydrazones, which are organic compounds containing a hydrazone functional group (-NHN=).

Mechanism of Action

The mechanism of action of N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)nicotinohydrazide is not fully understood, but it is thought to involve multiple pathways. This compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is a key regulator of energy metabolism and cellular homeostasis. This compound has also been shown to inhibit the Akt/mTOR pathway, which is a critical pathway for cell growth and survival. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells through the upregulation of p53 and Bax, and the downregulation of Bcl-2.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, depending on the disease model and cell type. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, inhibit angiogenesis, and reduce tumor growth and metastasis. In diabetic animal models, this compound has been shown to improve glucose uptake and insulin sensitivity, protect pancreatic beta cells from oxidative stress-induced damage, and reduce blood glucose levels. In neurodegenerative disorder models, this compound has been shown to reduce oxidative stress and inflammation, improve cognitive function, and protect neurons from cell death.

Advantages and Limitations for Lab Experiments

N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)nicotinohydrazide has several advantages for lab experiments, including its high potency and selectivity, its ability to target multiple pathways, and its low toxicity. However, this compound also has some limitations, including its poor solubility in water, its instability in acidic and basic conditions, and its potential for off-target effects.

Future Directions

There are several future directions for research on N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)nicotinohydrazide, including its optimization for drug development, its combination with other drugs for synergistic effects, and its application in other disease models. This compound can also be modified to improve its solubility and stability, and to reduce its potential for off-target effects. Additionally, the mechanism of action of this compound can be further elucidated to identify new targets for drug development.

Scientific Research Applications

N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)nicotinohydrazide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, this compound has been shown to exhibit anti-proliferative and pro-apoptotic effects on various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit angiogenesis, which is a critical process for tumor growth and metastasis.
In diabetes research, this compound has been shown to improve glucose uptake and insulin sensitivity in diabetic animal models. This compound has also been shown to protect pancreatic beta cells from oxidative stress-induced damage, which is a hallmark of diabetes progression.
In neurodegenerative disorder research, this compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.